Cas no 1351634-64-4 (1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea)

• Product Name: 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea
• CAS No: 1351634-64-4
• MF: C₁₂H₁₄N₂O₂S₂
• MW: 282.381760120392
• CID: 5948660
• PubChem ID: 71782504
• Update Time: 2025-05-19

1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea
• 1-(2-hydroxy-2-thiophen-2-ylpropyl)-3-thiophen-2-ylurea
• VU0525910-1
• 1-(2-hydroxy-2-(thiophen-2-yl)propyl)-3-(thiophen-2-yl)urea
• 1351634-64-4
• AKOS024524975
• 1-[2-hydroxy-2-(thiophen-2-yl)propyl]-3-(thiophen-2-yl)urea
• F5857-8595

• Inchi： 1S/C12H14N2O2S2/c1-12(16,9-4-2-6-17-9)8-13-11(15)14-10-5-3-7-18-10/h2-7,16H,8H2,1H3,(H2,13,14,15)
• InChI Key： MMQAYKHUVSKLQG-UHFFFAOYSA-N
• SMILES： N(CC(O)(C1SC=CC=1)C)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 282.04967004g/mol
• Monoisotopic Mass: 282.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea

Introduction to 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea (CAS No. 1351634-64-4) and Its Emerging Applications in Chemical Biology

The compound 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea, identified by its CAS number 1351634-64-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its dual thiophene moiety and urea functional group, has garnered attention due to its structural complexity and versatile reactivity. The presence of hydroxyl and thiophene groups imparts unique chemical properties that make it a valuable scaffold for developing novel bioactive molecules.

In recent years, the exploration of heterocyclic compounds, particularly those incorporating thiophene rings, has been a cornerstone in medicinal chemistry. Thiophenes, known for their stability and ability to interact with biological targets, have been widely utilized in the design of drugs targeting various diseases. The compound 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea exemplifies this trend, offering a promising platform for further derivatization and optimization.

The structural motif of this compound includes a propyl chain linked to a urea group, which is further substituted with two thiophene rings at the 2-position. This arrangement creates multiple sites for interaction with biological targets, making it an attractive candidate for drug discovery. The hydroxyl group on the propyl chain adds an additional layer of functionality, enabling various chemical modifications that can fine-tune its pharmacological properties.

Recent studies have highlighted the importance of thiourea derivatives in medicinal chemistry due to their broad spectrum of biological activities. These derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yl)urea aligns with this trend, as its structural features suggest potential bioactivity akin to other thiourea-based compounds.

One of the most compelling aspects of this molecule is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The dual thiophene groups in 1-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-2-yll urea) provide multiple interaction points with kinase active sites, making it a promising candidate for such applications.

Moreover, the hydroxyl group on the propyl chain can be exploited for further functionalization through etherification or esterification reactions. These modifications can enhance solubility and bioavailability, critical factors for drug development. Additionally, the presence of two thiophene rings allows for diverse electronic properties, which can be leveraged to fine-tune binding affinities and selectivity.

In vitro studies have begun to explore the pharmacological profile of 1-2-hydroxy 2-(thiophen 2 yl)prop yl 3 (thiophen 2 yl)urea (CAS No. 1351634 64 4). Initial results suggest that this compound exhibits moderate activity against certain kinases, with particular promise in inhibiting EGFR (epidermal growth factor receptor). EGFR is a well-known target in cancer therapy, and inhibitors targeting this receptor have already made significant clinical impact. The structural features of 1 - 2 - hydroxy - 2 - (thiophen - 2 - yl ) prop yl - 3 - (thiophen - 2 - yl ) urea make it a compelling candidate for further development as an EGFR inhibitor.

Another area of interest is the potential application of this compound in treating neurological disorders. Thiourea derivatives have been investigated for their ability to cross the blood-brain barrier and interact with central nervous system targets. The structural simplicity and lipophilicity of 1 - 2 - hydroxy - 2 - (thiophen - 2 - yl ) prop yl - (thiophen ) urea suggest that it may possess similar properties, making it a viable candidate for neuropharmacological applications.

The synthesis of 1 - hydroxy ) prop yl ) urea involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining its structural complexity. Key steps include condensation reactions between thiourea derivatives and appropriate aldehydes or ketones, followed by functional group modifications to introduce the hydroxyl and thiophene groups. These synthetic strategies are well-established in organic chemistry and can be adapted to produce various derivatives of interest.

The versatility of 1 hydroxy ) prop yl ) urea extends beyond its potential as a drug candidate; it also serves as a valuable tool in chemical biology research. By studying its interactions with biological targets, researchers can gain insights into molecular mechanisms underlying various diseases. This information can then be used to design more effective therapeutic strategies.

Future directions in the study of 1 hydroxy ) prop yl ) urea include exploring its role in modulating immune responses. Thiourea derivatives have been reported to exhibit immunomodulatory effects, making them attractive candidates for treating autoimmune diseases or enhancing vaccine efficacy. The structural features of this compound may allow it to interact with immune cells or signaling pathways involved in immune regulation.

In conclusion,1 hydroxy ) prop ) urea (CAS No .1351634 )64 ) is a multifaceted molecule with significant potential in chemical biology and pharmaceutical research . Its unique structural features , including dual thiophene moieties and a urea functional group , make it an attractive scaffold for developing novel bioactive molecules . Initial studies suggest promising applications in kinase inhibition , neurological disorders , and immune modulation . Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic potential . p >